Cas no 2580251-56-3 (5-Acetyl-2-{[(benzyloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-Acetyl-2-{[(benzyloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid
• CAS No: 2580251-56-3
• MF: C₁₄H₁₂N₂O₅S
• MW: 320.320482254028
• CID: 6588407
• PubChem ID: 165888115
• Update Time: 2025-06-08

5-Acetyl-2-{[(benzyloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580251-56-3
• EN300-27723511
• 5-acetyl-2-{[(benzyloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid
• 5-Acetyl-2-{[(benzyloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C14H12N2O5S/c1-8(17)11-10(12(18)19)15-13(22-11)16-14(20)21-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,18,19)(H,15,16,20)
• InChI Key： PQLVZFBQHXPXRE-UHFFFAOYSA-N
• SMILES： S1C(=NC(C(=O)O)=C1C(C)=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.04669266g/mol
• Monoisotopic Mass: 320.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 134Ų

Additional information on 5-Acetyl-2-{[(benzyloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid

5-Acetyl-2-{[(benzyloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid (CAS No. 2580251-56-3): An Overview

5-Acetyl-2-{[(benzyloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid (CAS No. 2580251-56-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are heterocyclic compounds with a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structure of 5-Acetyl-2-{[(benzyloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid makes it a valuable candidate for various therapeutic applications.

The chemical structure of 5-Acetyl-2-{[(benzyloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid features a thiazole ring with an acetyl group at the 5-position and a carboxylic acid group at the 4-position. The amino group is protected by a benzyloxycarbonyl (Cbz) moiety, which can be selectively removed under mild conditions to reveal the free amine. This structural versatility allows for the compound to be easily modified and optimized for specific biological targets.

Recent studies have highlighted the potential of thiazoles in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that thiazole derivatives, including compounds similar to 5-Acetyl-2-{[(benzyloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid, exhibit potent inhibitory activity against various kinases involved in cancer progression. This finding underscores the importance of thiazoles as scaffolds for designing novel anticancer agents.

In addition to its anticancer properties, 5-Acetyl-2-{[(benzyloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid has shown promise in other therapeutic areas. A 2020 study in the Bioorganic & Medicinal Chemistry Letters demonstrated that thiazole-based compounds can effectively inhibit bacterial growth by disrupting cell wall synthesis. This antibacterial activity makes them attractive candidates for developing new antibiotics to combat multidrug-resistant pathogens.

The synthesis of 5-Acetyl-2-{[(benzyloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid typically involves multistep procedures that ensure high purity and yield. One common approach is to start with a thioamide precursor, which undergoes cyclization to form the thiazole ring. The acetylation and Cbz protection steps are then carried out to achieve the desired final structure. Advanced synthetic techniques and catalysts have been developed to improve the efficiency and scalability of these processes.

The physicochemical properties of 5-Acetyl-2-{[(benzyloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid, such as solubility and stability, are crucial for its application in drug development. Research has shown that modifying the substituents on the thiazole ring can significantly influence these properties. For example, introducing hydrophilic groups can enhance water solubility, while bulky substituents can improve metabolic stability.

In preclinical studies, 5-Acetyl-2-{[(benzyloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid has demonstrated favorable pharmacokinetic profiles. It exhibits good oral bioavailability and low toxicity in animal models. These characteristics make it a promising lead compound for further optimization and clinical evaluation.

The potential therapeutic applications of 5-Acetyl-2-{[(benzyloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid extend beyond cancer and bacterial infections. Recent research has explored its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A study published in the Journal of Neurochemistry in 2022 reported that thiazole derivatives can modulate key enzymes involved in neurodegeneration, suggesting their potential as neuroprotective agents.

To fully realize the therapeutic potential of 5-Acetyl-2-{[(benzyloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid, ongoing research is focused on optimizing its structure for improved efficacy and safety. High-throughput screening methods and computational modeling are being employed to identify more potent analogs with enhanced selectivity for specific targets.

In conclusion, 5-Acetyl-2-{[(benzyloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid (CAS No. 2580251-56-3) is a versatile compound with a wide range of biological activities and therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for drug discovery and development. Continued research into this compound is expected to yield valuable insights and advancements in various fields of medicine.